Cholecalciferol
Cholecalciferol
Cholecalciferol is a steroid hormone produced in the skin when exposed to ultraviolet light or obtained from dietary sources. The active form of cholecalciferol, 1,25-dihydroxycholecalciferol (calcitriol) plays an important role in maintaining blood calcium and phosphorus levels and mineralization of bone. The activated form of cholecalciferol binds to vitamin D receptors and modulates gene expression. This leads to an increase in serum calcium concentrations by increasing intestinal absorption of phosphorus and calcium, promoting distal renal tubular reabsorption of calcium and increasing osteoclastic resorption.
Vitamin D3, also known as cholecalciferol or oleovitamin D3, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, vitamin D3 is considered to be a secosteroid lipid molecule. Vitamin D3 is a drug which is used for the treatment of vitamin d deficiency or insufficiency, refractory rickets (vitamin d resistant rickets), familial hypophosphatemia and hypoparathyroidism, and in the management of hypocalcemia and renal osteodystrophy in patients with chronic renal failure undergoing dialysis. also used in conjunction with calcium in the management and prevention of primary or corticosteroid-induced osteoporosis. Vitamin D3 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Vitamin D3 has been found throughout most human tissues, and has also been detected in multiple biofluids, such as saliva, blood, and urine. Within the cell, vitamin D3 is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. In humans, vitamin D3 is involved in the alendronate action pathway, the rosuvastatin action pathway, the fluvastatin action pathway, and steroid biosynthesis pathway. Vitamin D3 is also involved in several metabolic disorders, some of which include the hyper-igd syndrome pathway, the cholesteryl ester storage disease pathway, the mevalonic aciduria pathway, and the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway. Outside of the human body, vitamin D3 can be found in a number of food items such as squid, tamarind, shrimp, and oat bread. This makes vitamin D3 a potential biomarker for the consumption of these food products. Vitamin D3 is a potentially toxic compound.
Vitamin D, in general, is a secosteroid generated in the skin when 7-dehydrocholesterol located there interacts with ultraviolet irradiation - like that commonly found in sunlight. Both the endogenous form of vitamin D (that results from 7-dehydrocholesterol transformation), vitamin D3 (cholecalciferol), and the plant-derived form, vitamin D2 (ergocalciferol), are considered the main forms of vitamin d and are found in various types of food for daily intake. Structurally, ergocalciferol differs from cholecalciferol in that it possesses a double bond between C22 and C23 and has an additional methyl group at C24. Finally, ergocalciferol is pharmacologically less potent than cholecalciferol, which makes vitamin D3 the preferred agent for medical use. Appropriate levels of vitamin D must be upheld in the body in order to maintain calcium and phosphorus levels in a healthy physiologic range to sustain a variety of metabolic functions, transcription regulation, and bone metabolism. However, studies are also ongoing to determine whether or not cholecalciferol may also play certain roles in cancer, autoimmune disorders, cardiovascular disease, and other medical conditions that may be associated with vitamin D deficiency.
Vitamin D3, also known as cholecalciferol or oleovitamin D3, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, vitamin D3 is considered to be a secosteroid lipid molecule. Vitamin D3 is a drug which is used for the treatment of vitamin d deficiency or insufficiency, refractory rickets (vitamin d resistant rickets), familial hypophosphatemia and hypoparathyroidism, and in the management of hypocalcemia and renal osteodystrophy in patients with chronic renal failure undergoing dialysis. also used in conjunction with calcium in the management and prevention of primary or corticosteroid-induced osteoporosis. Vitamin D3 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Vitamin D3 has been found throughout most human tissues, and has also been detected in multiple biofluids, such as saliva, blood, and urine. Within the cell, vitamin D3 is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. In humans, vitamin D3 is involved in the alendronate action pathway, the rosuvastatin action pathway, the fluvastatin action pathway, and steroid biosynthesis pathway. Vitamin D3 is also involved in several metabolic disorders, some of which include the hyper-igd syndrome pathway, the cholesteryl ester storage disease pathway, the mevalonic aciduria pathway, and the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway. Outside of the human body, vitamin D3 can be found in a number of food items such as squid, tamarind, shrimp, and oat bread. This makes vitamin D3 a potential biomarker for the consumption of these food products. Vitamin D3 is a potentially toxic compound.
Vitamin D, in general, is a secosteroid generated in the skin when 7-dehydrocholesterol located there interacts with ultraviolet irradiation - like that commonly found in sunlight. Both the endogenous form of vitamin D (that results from 7-dehydrocholesterol transformation), vitamin D3 (cholecalciferol), and the plant-derived form, vitamin D2 (ergocalciferol), are considered the main forms of vitamin d and are found in various types of food for daily intake. Structurally, ergocalciferol differs from cholecalciferol in that it possesses a double bond between C22 and C23 and has an additional methyl group at C24. Finally, ergocalciferol is pharmacologically less potent than cholecalciferol, which makes vitamin D3 the preferred agent for medical use. Appropriate levels of vitamin D must be upheld in the body in order to maintain calcium and phosphorus levels in a healthy physiologic range to sustain a variety of metabolic functions, transcription regulation, and bone metabolism. However, studies are also ongoing to determine whether or not cholecalciferol may also play certain roles in cancer, autoimmune disorders, cardiovascular disease, and other medical conditions that may be associated with vitamin D deficiency.
Brand Name:
Vulcanchem
CAS No.:
1406-16-2
VCID:
VC0074040
InChI:
InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13-/t21-,24+,25-,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
Cholecalciferol
CAS No.: 1406-16-2
Main Products
VCID: VC0074040
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
CAS No. | 1406-16-2 |
---|---|
Product Name | Cholecalciferol |
Molecular Formula | C27H44O |
Molecular Weight | 384.6 g/mol |
IUPAC Name | (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol |
Standard InChI | InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13-/t21-,24+,25-,26+,27-/m1/s1 |
Standard InChIKey | QYSXJUFSXHHAJI-YRZJJWOYSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
Colorform | Fine needles from dilute acetone WHITE CRYSTALS Colorless crystals |
Melting Point | 183 to 185 °F (NTP, 1992) 84.5 °C 84-85 °C 84.5°C |
Physical Description | Vitamin d3 appears as fine colorless crystals. Water insoluble. (NTP, 1992) Vitamin d3 emulsifiable is a cream colored powder. Insoluble in water. (NTP, 1992) Solid |
Description | Cholecalciferol is a steroid hormone produced in the skin when exposed to ultraviolet light or obtained from dietary sources. The active form of cholecalciferol, 1,25-dihydroxycholecalciferol (calcitriol) plays an important role in maintaining blood calcium and phosphorus levels and mineralization of bone. The activated form of cholecalciferol binds to vitamin D receptors and modulates gene expression. This leads to an increase in serum calcium concentrations by increasing intestinal absorption of phosphorus and calcium, promoting distal renal tubular reabsorption of calcium and increasing osteoclastic resorption. Vitamin D3, also known as cholecalciferol or oleovitamin D3, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, vitamin D3 is considered to be a secosteroid lipid molecule. Vitamin D3 is a drug which is used for the treatment of vitamin d deficiency or insufficiency, refractory rickets (vitamin d resistant rickets), familial hypophosphatemia and hypoparathyroidism, and in the management of hypocalcemia and renal osteodystrophy in patients with chronic renal failure undergoing dialysis. also used in conjunction with calcium in the management and prevention of primary or corticosteroid-induced osteoporosis. Vitamin D3 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Vitamin D3 has been found throughout most human tissues, and has also been detected in multiple biofluids, such as saliva, blood, and urine. Within the cell, vitamin D3 is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. In humans, vitamin D3 is involved in the alendronate action pathway, the rosuvastatin action pathway, the fluvastatin action pathway, and steroid biosynthesis pathway. Vitamin D3 is also involved in several metabolic disorders, some of which include the hyper-igd syndrome pathway, the cholesteryl ester storage disease pathway, the mevalonic aciduria pathway, and the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway. Outside of the human body, vitamin D3 can be found in a number of food items such as squid, tamarind, shrimp, and oat bread. This makes vitamin D3 a potential biomarker for the consumption of these food products. Vitamin D3 is a potentially toxic compound. Vitamin D, in general, is a secosteroid generated in the skin when 7-dehydrocholesterol located there interacts with ultraviolet irradiation - like that commonly found in sunlight. Both the endogenous form of vitamin D (that results from 7-dehydrocholesterol transformation), vitamin D3 (cholecalciferol), and the plant-derived form, vitamin D2 (ergocalciferol), are considered the main forms of vitamin d and are found in various types of food for daily intake. Structurally, ergocalciferol differs from cholecalciferol in that it possesses a double bond between C22 and C23 and has an additional methyl group at C24. Finally, ergocalciferol is pharmacologically less potent than cholecalciferol, which makes vitamin D3 the preferred agent for medical use. Appropriate levels of vitamin D must be upheld in the body in order to maintain calcium and phosphorus levels in a healthy physiologic range to sustain a variety of metabolic functions, transcription regulation, and bone metabolism. However, studies are also ongoing to determine whether or not cholecalciferol may also play certain roles in cancer, autoimmune disorders, cardiovascular disease, and other medical conditions that may be associated with vitamin D deficiency. |
Shelf Life | Oxidized and inactivated by moist air within few days. Affected by light and air. In dry propylene glycol, therapeutic concentrations are stored in amber screw cap bottles at 38 °C no change after 36 mo Deterioration of pure crystal vitamin D3 is negligible after storage of 1 yr in amber evacuated ampuls at refrigerator temperatures. In corn oil no loss in potency during 30 months at 38 °C While vitamin D is generally regarded as stable it deteriorates rapidly in presence of minerals. Vitamin-D3 is somewhat more stable than vitamin-D2, possibly because it has one less double bond |
Solubility | Insoluble (NTP, 1992) less than 1 mg/mL at 64° F (NTP, 1992) Insoluble Sol in the usual org solvents; slightly sol in vegetable oils In water, 1.3X10-5 mg/L at 25 °C (est) |
Synonyms | (3 beta,5Z,7E)-9,10-Secocholesta-5,7,10(19)-trien-3-ol Calciol Cholecalciferol Cholecalciferols Vitamin D 3 Vitamin D3 |
Vapor Pressure | 2.4X10-9 mm Hg at 25 °C (est) |
PubChem Compound | 5280795 |
Last Modified | Nov 11 2021 |
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